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Compound of Interest

Compound Name: FL104

Cat. No.: B15603790 Get Quote

Disclaimer: The following information is intended for research purposes only. FL104 is a

pharmacological tool for preclinical research, and no established clinical dosage and

administration guidelines for humans are available. Researchers should exercise caution and

conduct their own dose-finding studies for their specific experimental models.

Introduction
FL104 is a potent, non-peptidic small molecule agonist of the urotensin-II receptor (UTS2R).[1]

[2] The urotensin-II system is implicated in a variety of physiological processes, particularly in

the cardiovascular system, making FL104 a valuable tool for investigating the roles of UTS2R

in health and disease. These application notes provide a summary of the known characteristics

of FL104 and general protocols for its use in in vitro research.

Pharmacological Profile of FL104
FL104 acts as a full agonist at the urotensin-II receptor.[1][3] Its potency has been determined

in various recombinant cell-based assays.

Parameter Value Species Assay Type Reference

pEC50 5.8 - 7.5 Human Not specified [4][5][6]

Mechanism of

Action
Full Agonist Human Not specified [1][3]
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Experimental Protocols
Due to the absence of specific published administration protocols for FL104, the following are

general methodologies for the in vitro characterization of FL104 activity.

In Vitro Calcium Mobilization Assay
This protocol describes a method to measure the agonist activity of FL104 by detecting

intracellular calcium mobilization in cells expressing the urotensin-II receptor.

Materials:

HEK293 cells stably expressing the human urotensin-II receptor (HEK-UTS2R)

Dulbecco's Modified Eagle Medium (DMEM)

Fetal Bovine Serum (FBS)

Penicillin-Streptomycin

FL104

Urotensin-II (as a positive control)

Calcium-sensitive fluorescent dye (e.g., Fluo-4 AM)

Pluronic F-127

Hanks' Balanced Salt Solution (HBSS) with 20 mM HEPES

96-well black, clear-bottom plates

Fluorescence plate reader with an injection system

Procedure:

Cell Culture: Culture HEK-UTS2R cells in DMEM supplemented with 10% FBS and 1%

Penicillin-Streptomycin at 37°C in a humidified atmosphere of 5% CO2.
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Cell Plating: Seed the HEK-UTS2R cells into 96-well black, clear-bottom plates at a density

of 50,000 cells per well and allow them to attach overnight.

Dye Loading: Prepare a loading buffer containing a calcium-sensitive fluorescent dye (e.g., 4

µM Fluo-4 AM) and 0.02% Pluronic F-127 in HBSS.

Remove the culture medium from the wells and add 100 µL of the loading buffer to each well.

Incubate the plate at 37°C for 60 minutes in the dark.

Compound Preparation: Prepare a 10 mM stock solution of FL104 in DMSO. Serially dilute

the stock solution in HBSS to obtain a range of concentrations (e.g., from 1 nM to 100 µM).

Prepare similar dilutions for the positive control, urotensin-II.

Fluorescence Measurement:

Wash the cells twice with 100 µL of HBSS.

Add 100 µL of HBSS to each well.

Place the plate in a fluorescence plate reader.

Set the reader to measure fluorescence intensity at an excitation wavelength of 485 nm

and an emission wavelength of 525 nm.

Record a baseline fluorescence reading for 10-20 seconds.

Inject 20 µL of the FL104 or urotensin-II dilutions into the wells.

Continue to record the fluorescence intensity for at least 120 seconds.

Data Analysis:

Calculate the change in fluorescence (ΔF) by subtracting the baseline fluorescence from

the peak fluorescence.

Normalize the response to the maximum response of the positive control.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 7 Tech Support

https://www.benchchem.com/product/b15603790?utm_src=pdf-body
https://www.benchchem.com/product/b15603790?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Plot the normalized response against the logarithm of the compound concentration.

Fit the data to a four-parameter logistic equation to determine the EC50 value.

Signaling Pathway
FL104 activates the urotensin-II receptor, a G protein-coupled receptor (GPCR). The UTS2R is

known to couple primarily through Gαq/11, leading to the activation of phospholipase C (PLC)

and subsequent downstream signaling events.

Cell Membrane

Cytoplasm

FL104
UTS2R

binds
Gαq/11

activates Phospholipase C
(PLC)

activates
PIP2

hydrolyzes
IP3

DAG

Ca²⁺ Release
(from ER)

triggers

Protein Kinase C
(PKC)

activates

Downstream
Cellular Effects

Click to download full resolution via product page

Caption: UTS2R signaling pathway activated by FL104.

Experimental Workflow
The following diagram illustrates a general workflow for characterizing a GPCR agonist like

FL104 in vitro.
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Caption: General workflow for in vitro agonist characterization.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15603790?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

